Alvespimycin hydrochloride

• CAS No.: 467214-21-7
• Product Name: Alvespimycin hydrochloride
• Molecular Formula: C32H48ClN3O9
• Molecular Weight: 653.2 g/mol
• IUPAC Name: [(4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-[2-(dimethylamino)ethylamino]-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate;hydrochloride
• Standard InChI: InChI=1S/C32H48N4O8.ClH/c1-18-14-22-27(34-12-13-36(5)6)24(37)17-23(29(22)39)35-31(40)19(2)10-9-11-25(42-7)30(44-32(33)41)21(4)16-20(3)28(38)26(15-18)43-8;/h9-11,16-18,20,25-26,28,30,34,38H,12-15H2,1-8H3,(H2,33,41)(H,35,40);1H/b11-9-,19-10+,21-16+;/t18-,20+,25+,26+,28-,30+;/m1./s1
• Standard InChIKey: BXRBNELYISPBKT-BJGZLATJSA-N
• Isomeric SMILES: C[C@H]1C[C@@H]([C@@H]([C@H](/C=C(/[C@@H]([C@H](/C=C\C=C(\C(=O)NC2=CC(=O)C(=C(C1)C2=O)NCCN(C)C)/C)OC)OC(=O)N)\C)C)O)OC.Cl
• SMILES: CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C(=C(C1)C2=O)NCCN(C)C)C)OC)OC(=O)N)C)C)O)OC.Cl
• Canonical SMILES: CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C(=C(C1)C2=O)NCCN(C)C)C)OC)OC(=O)N)C)C)O)OC.Cl
• Appearance: Solid powder
• Description: 17-DMAG HCl is an analogue of the antineoplastic benzoquinone antibiotic geldanamycin. 17-DMAG binds to HSP90, a chaperone protein that aids in the assembly, maturation and folding of proteins. Subsequently, the function of Hsp90 is inhibited, leading to the degradation and depletion of its client proteins such as kinases and transcription factors involved with cell cycle regulation and signal transduction. Check for active clinical trials or closed clinical trials using this agent.
• Purity: > 98%
• Synonyms: 17-(dimethylaminoethylamino)-17-demethoxy-geldanamycin; 17-(dimethylaminoethylamino)-17-demethoxygeldanamycin; 17-desmethoxy-17-n,n-dimethylaminoethylamino-geldanamycin; 17-dimethylaminoethylamino-17-demethoxy-geldanamycin; 17-DMAG; 17DMAG; alvespimycin; KOS 1022; KOS-1022; KOS1022; NSC 707545; NSC707545
• Reference: 1. Cancer Biol Ther. 2015;16(6):949-57. doi: 10.1080/15384047.2015.1040964. Epub; 2015 Apr 28.; ; The HSP90 inhibitor alvespimycin enhances the potency of telomerase inhibition by; imetelstat in human osteosarcoma.; ; Hu Y(1), Bobb D, He J, Hill DA, Dome JS.; ; Author information: ; (1)a Center for Cancer and Immunology Research and the Division of Oncology;; Children/'s National Medical Center ; Washington, DC USA.; ; The unsatisfactory outcomes for osteosarcoma necessitate novel therapeutic; strategies. This study evaluated the effect of the telomerase inhibitor; imetelstat in pre-clinical models of human osteosarcoma. Because the chaperone; molecule HSP90 facilitates the assembly of telomerase protein, the ability of the; HSP90 inhibitor alvespimycin to potentiate the effect of the telomerase inhibitor; was assessed. The effect of single or combined treatment with imetelstat and; alvespimycin on long-term growth was assessed in osteosarcoma cell lines (143B,; HOS and MG-63) and xenografts derived from 143B cells. Results indicated that; imetelstat as a single agent inhibited telomerase activity, induced telomere; shortening, and inhibited growth in all 3 osteosarcoma cell lines, though the; bulk cell cultures did not undergo growth arrest. Combined treatment with; imetelstat and alvespimycin resulted in diminished telomerase activity and; shorter telomeres compared to either agent alone as well as higher levels of; γH2AX and cleaved caspase-3, indicative of increased DNA damage and apoptosis.; With dual telomerase and HSP90 inhibition, complete growth arrest of bulk cell; cultures was achieved. In xenograft models, all 3 treatment groups significantly ; inhibited tumor growth compared with the placebo-treated control group, with the ; greatest effect seen in the combined treatment group (imetelstat, p = 0.045,; alvespimycin, p = 0.034; combined treatment, p = 0.004). In conclusion, HSP90; inhibition enhanced the effect of telomerase inhibition in pre-clinical models of; osteosarcoma. Dual targeting of telomerase and HSP90 warrants further; investigation as a therapeutic strategy.; ; ; 2. Leukemia. 2010 Apr;24(4):699-705. doi: 10.1038/leu.2009.292. Epub 2010 Jan 28.; ; Phase I study of the heat shock protein 90 inhibitor alvespimycin (KOS-1022,; 17-DMAG) administered intravenously twice weekly to patients with acute myeloid; leukemia.; ; Lancet JE(1), Gojo I, Burton M, Quinn M, Tighe SM, Kersey K, Zhong Z, Albitar MX,; Bhalla K, Hannah AL, Baer MR.; ; Author information: ; (1)H Lee Moffitt Cancer Center and Research Institute, Tampa, FL 33612, USA.; jeffrey.lancet@moffitt.org; ; Heat shock protein 90 (Hsp90) is a molecular chaperone with many oncogenic client; proteins. The small-molecule Hsp90 inhibitor alvespimycin, a geldanamycin; derivative, is being developed for various malignancies. This phase 1 study; examined the maximum-tolerated dose (MTD), safety and; pharmacokinetic/pharmacodynamic profiles of alvespimycin in patients with; advanced acute myeloid leukemia (AML). Patients with advanced AML received; escalating doses of intravenous alvespimycin (8-32 mg/m(2)), twice weekly, for 2 ; of 3 weeks. Dose-limiting toxicities (DLTs) were assessed during cycle 1. A total; of 24 enrolled patients were evaluable for toxicity. Alvespimycin was well; tolerated; the MTD was 24 mg/m(2) twice weekly. Common toxicities included; neutropenic fever, fatigue, nausea and diarrhea. Cardiac DLTs occurred at 32; mg/m(2) (elevated troponin and myocardial infarction). Pharmacokinetics revealed ; linear increases in C(max) and area under the curve (AUC) from 8 to 32 mg/m(2); and minor accumulation upon repeated doses. Pharmacodynamic analyses on day 15; revealed increased apoptosis and Hsp70 levels when compared with baseline within ; marrow blasts. Antileukemia activity occurred in 3 of 17 evaluable patients; (complete remission with incomplete blood count recovery). The twice-weekly; administered alvespimycin was well tolerated in patients with advanced AML,; showing linear pharmacokinetics, target inhibition and signs of clinical; activity. We determined a recommended phase 2 dose of 24 mg/m(2).; ; ; ; 3. Pediatr Blood Cancer. 2008 Jul;51(1):34-41. doi: 10.1002/pbc.21508.; ; Stage 1 testing and pharmacodynamic evaluation of the HSP90 inhibitor; alvespimycin (17-DMAG, KOS-1022) by the pediatric preclinical testing program.; ; Smith MA(1), Morton CL, Phelps DA, Kolb EA, Lock R, Carol H, Reynolds CP, Maris; JM, Keir ST, Wu J, Houghton PJ.; ; Author information: ; (1)Cancer Therapy Evaluation Program, NCI, Bethesda, Maryland.; ; BACKGROUND: Alvespimycin (17-DMAG, KOS-1022), a potent small-molecule inhibitor; of the protein chaperone Hsp90, is being developed as an anticancer agent because; of the multiple Hsp90 client proteins involved in cancer cell growth and; survival.; PROCEDURES: Alvespimycin was tested against the in vitro panel of the Pediatric; Preclinical Testing Program (PPTP) at concentrations from 1 nM to 10 microM and; was tested against the PPTP/'s in vivo tumor panels by intraperitoneal; administration using a 50 mg/kg BID twice weekly x 6 weeks dose and schedule.; Hsp70 induction in tumor and liver tissue was used as a pharmacodynamic measure; of Hsp90 inhibition and stress response induction.; RESULTS: Alvespimycin had a median IC(50) of 68 nM against the PPTP/'s in vitro; panel, with a trend for lower IC(50) values for the rhabdomyosarcoma panel; (median IC(50) 32 nM) and for higher IC(50) values for the neuroblastoma panel; (median IC(50) 380 nM). Using the time to event activity measure, alvespimycin; had intermediate or high activity against 4 of 28 evaluable solid tumor; xenografts, including 3 of 4 alveolar rhabdomyosarcoma xenografts (one with a; partial response). Hsp70 induction was observed in tumor tissue from both; responding and non-responding xenografts.; CONCLUSIONS: Alvespimycin demonstrated little in vivo antitumor activity against ; most of the PPTP/'s preclinical models. The greatest drug effect was observed for ; the alveolar rhabdomyosarcoma xenografts in the rhabdomyosarcoma panel. Hsp70; induction was observed in responding and non-responding xenografts, suggesting; that tumor-specific events subsequent to HSP90 inhibition are primary; determinants of antitumor activity.
• PubChem Compound: 9852573
• Last Modified: Nov 11 2021